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An initial search for the splicing modulator SRI-29329 did not yield any publicly available
information. Therefore, this guide will focus on a detailed analysis of TG693, a notable splicing
modulator, to provide researchers, scientists, and drug development professionals with a
comprehensive overview of its mechanism, performance, and associated experimental
protocols.

Introduction to Splicing Modulation and TG693

Pre-mRNA splicing is a critical process in eukaryotic gene expression, where non-coding
introns are removed, and coding exons are ligated to form mature messenger RNA (mMRNA).[1]
[2] The spliceosome, a complex machinery of small nuclear RNAs and proteins, orchestrates
this process.[1] Dysregulation of splicing is implicated in numerous diseases, making the
spliceosome and its regulatory factors attractive therapeutic targets.[1][2] Splicing modulators
are small molecules that can alter splicing patterns to correct disease-causing defects or
induce therapeutic effects.

TG693 is an orally available small molecule that functions as a splicing modulator by inhibiting
Cdc2-like kinase 1 (CLK1).[3][4] CLKs are a family of dual-specificity kinases that
phosphorylate serine/arginine-rich (SR) proteins, which are key regulators of splicing.[5] By
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inhibiting CLK1, TG693 reduces the phosphorylation of SR proteins, thereby altering their
activity and influencing splice site selection, which can lead to therapeutic outcomes such as
exon skipping.[3]

Mechanism of Action of TG693

TG693 acts as an ATP-competitive inhibitor of CLK1.[3][6] The phosphorylation of SR proteins
by CLK1 is crucial for their localization to nuclear speckles and their subsequent recruitment to
pre-mRNA to facilitate splicing. By blocking this phosphorylation, TG693 modulates the
assembly of the splicing machinery, leading to changes in splicing patterns. This mechanism
has been leveraged to promote the skipping of mutated exons in the dystrophin gene, which is
the underlying cause of Duchenne muscular dystrophy (DMD).[3] The intended outcome is the
production of a truncated but functional dystrophin protein.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?
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